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Abstract
Methyl 5,5-dimethoxyvalerate (MDMV), with the molecular formula C8H16O4, is a versatile

bifunctional molecule that serves as a valuable intermediate in organic synthesis.[1] Its unique

structure, incorporating both a methyl ester and a dimethyl acetal, offers a strategic advantage

in the construction of complex molecular architectures. This guide provides a comprehensive

technical overview of MDMV, including its chemical and physical properties, a detailed

synthesis protocol with mechanistic insights, thorough spectroscopic analysis for

characterization, and a discussion of its applications, particularly in the synthesis of

carbocycles and imaging agents. This document is intended to be a practical resource for

researchers and professionals in the fields of organic chemistry, medicinal chemistry, and drug

development, providing the necessary details to confidently synthesize, characterize, and

utilize this important chemical building block.
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Introduction: The Strategic Utility of a Bifunctional
Building Block
In the landscape of organic synthesis, molecules that possess multiple, orthogonally reactive

functional groups are of immense value. Methyl 5,5-dimethoxyvalerate (MDMV), also known

as methyl 5,5-dimethoxypentanoate, falls squarely into this category.[1] The presence of a

methyl ester and a protected aldehyde (as a dimethyl acetal) within the same five-carbon chain

makes it a highly strategic precursor for a variety of chemical transformations.

The acetal group serves as a stable protecting group for the aldehyde functionality, allowing for

selective reactions at the ester site. Subsequently, the aldehyde can be deprotected under

acidic conditions, opening up a new avenue for chemical modification. This "protect-react-

deprotect" strategy is a cornerstone of complex molecule synthesis, and MDMV provides a

convenient and pre-packaged solution for introducing a five-carbon chain with reactive handles

at both ends.

This guide will delve into the practical aspects of working with MDMV, from its preparation and

purification to its detailed characterization and application in synthetic chemistry.

Physicochemical Properties of Methyl 5,5-
dimethoxyvalerate
A thorough understanding of the physical and chemical properties of a reagent is paramount for

its effective use in the laboratory. The key properties of MDMV are summarized in the table

below.
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Property Value Reference

Molecular Formula C8H16O4 [1]

Molecular Weight 176.21 g/mol [1]

CAS Number 23068-91-9 [1]

IUPAC Name
methyl 5,5-

dimethoxypentanoate
[1]

Synonyms

Methyl 5,5-dimethoxyvalerate,

5,5-Dimethoxypentanoic acid

methyl ester, Glutaraldehydic

acid methyl ester dimethyl

acetal, Methyl 4-formylbutyrate

dimethyl acetal

[1]

Appearance Liquid

Boiling Point 70-72 °C at 2 mmHg

Density 1.012 g/mL at 25 °C

Refractive Index (n20/D) 1.422

Synthesis of Methyl 5,5-dimethoxyvalerate: A
Detailed Protocol and Mechanistic Insight
The most common and efficient method for the synthesis of Methyl 5,5-dimethoxyvalerate is

the acid-catalyzed acetalization of methyl 5-oxopentanoate using trimethylorthoformate.

Trimethylorthoformate serves as both the source of the methoxy groups and as a water

scavenger, driving the equilibrium towards the formation of the acetal.

Reaction Scheme

Methyl 5-oxopentanoate

+ Trimethylorthoformate
(CH(OCH3)3)

+ p-Toluenesulfonic acid (cat.)

Methyl 5,5-dimethoxyvalerate
Acetalization
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Caption: Synthesis of Methyl 5,5-dimethoxyvalerate.

Step-by-Step Experimental Protocol
Materials:

Methyl 5-oxopentanoate

Trimethylorthoformate

p-Toluenesulfonic acid monohydrate (catalytic amount)

Anhydrous methanol (as solvent, optional)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve methyl 5-oxopentanoate in anhydrous methanol (optional, the reaction

can also be run neat).

Addition of Reagents: Add trimethylorthoformate (typically 1.5 to 2.0 equivalents) to the

solution. Then, add a catalytic amount of p-toluenesulfonic acid monohydrate.

Reaction Execution: Stir the reaction mixture at room temperature or gently heat to reflux.

Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting material is consumed.

Work-up: Cool the reaction mixture to room temperature. Quench the reaction by adding

saturated aqueous sodium bicarbonate solution to neutralize the acidic catalyst.
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Extraction: Extract the aqueous mixture with an organic solvent such as diethyl ether or ethyl

acetate. Separate the organic layer.

Washing: Wash the organic layer sequentially with water and then with brine to remove any

remaining water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator to obtain the crude product.

Purification: Purify the crude Methyl 5,5-dimethoxyvalerate by vacuum distillation to obtain

the final product as a colorless liquid.

Mechanistic Rationale: The Acid-Catalyzed Acetal
Formation
The formation of the dimethyl acetal from the aldehyde functionality of methyl 5-oxopentanoate

proceeds through a well-established acid-catalyzed mechanism.

Mechanism of Acetal Formation

Methyl 5-oxopentanoate Protonated Aldehyde+ H+ Hemiacetal Intermediate+ CH3OH Protonated Hemiacetal+ H+ Resonance-Stabilized Carbocation- H2O Protonated Acetal+ CH3OH Methyl 5,5-dimethoxyvalerate- H+

Methanol (from Trimethylorthoformate)

H+

Water (removed)

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed acetal formation.
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The key steps involve:

Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen,

making the carbonyl carbon more electrophilic.

Nucleophilic Attack by Methanol: A molecule of methanol, derived from the

trimethylorthoformate, acts as a nucleophile and attacks the activated carbonyl carbon.

Proton Transfer: A proton is transferred from the newly added methoxy group to the hydroxyl

group, forming a good leaving group (water).

Formation of a Resonance-Stabilized Carbocation: The loss of a water molecule generates a

resonance-stabilized carbocation.

Second Nucleophilic Attack: A second molecule of methanol attacks the carbocation.

Deprotonation: The final step is the deprotonation of the resulting oxonium ion to yield the

neutral acetal and regenerate the acid catalyst.

Spectroscopic Characterization: A Guide to Quality
Control
Accurate characterization of Methyl 5,5-dimethoxyvalerate is essential to ensure its purity

and confirm its structure before use in subsequent reactions. The following sections detail the

expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum provides valuable information about the

different types of protons and their connectivity in the molecule.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~3.67 s 3H
-COOCH₃ (Methyl

ester)

~3.31 s 6H
-C(OCH₃)₂ (Acetal

methoxy)

~4.37 t 1H
-CH(OCH₃)₂ (Acetal

proton)

~2.33 t 2H -CH₂-COO-

~1.65 m 4H -CH₂-CH₂-CH₂-

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum confirms the carbon framework of the

molecule.

Chemical Shift (δ, ppm) Assignment

~173.8 -COOCH₃ (Ester carbonyl)

~104.2 -CH(OCH₃)₂ (Acetal carbon)

~53.1 -C(OCH₃)₂ (Acetal methoxy carbons)

~51.5 -COOCH₃ (Methyl ester carbon)

~33.8 -CH₂-COO-

~31.5 -CH₂-CH(OCH₃)₂

~21.8 -CH₂-CH₂-CH₂-

Infrared (IR) Spectroscopy
The IR spectrum is useful for identifying the key functional groups present in Methyl 5,5-
dimethoxyvalerate.
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Wavenumber (cm⁻¹) Intensity Assignment

~2950 Strong C-H stretch (alkane)

~1740 Strong C=O stretch (ester)

~1190, 1070 Strong C-O stretch (ester and acetal)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

m/z Interpretation

176
[M]⁺ (Molecular ion) - often weak or absent in

EI-MS

145 [M - OCH₃]⁺

113 [M - OCH₃ - CH₃OH]⁺

75
[CH(OCH₃)₂]⁺ (A characteristic fragment for

dimethyl acetals)

71 [C₄H₇O]⁺

Applications in Synthesis: A Versatile Precursor
Methyl 5,5-dimethoxyvalerate is a valuable starting material for the synthesis of a variety of

more complex molecules, owing to its dual functionality.

Synthesis of Seven-Membered Carbocycles
One notable application of MDMV is in the construction of seven-membered carbocyclic rings.

These structures are found in numerous natural products and are of interest in medicinal

chemistry. The aldehyde functionality, after deprotection of the acetal, can participate in various

cyclization reactions.
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Precursor for Bioactive Molecules and Imaging Agents
The linear five-carbon chain with reactive groups at both ends makes MDMV an attractive

precursor for the synthesis of various bioactive molecules. For instance, it can be used in the

synthesis of cyanine dyes, which are employed as fluorescent probes in noninvasive imaging

techniques.[2] The ester functionality can be modified to introduce a linking group, while the

aldehyde can be used to construct the polymethine chain of the dye.

Synthetic Applications of Methyl 5,5-dimethoxyvalerate

Methyl 5,5-dimethoxyvalerate

Acidic Deprotection

Ester Modification & Aldehyde Condensation

Methyl 5-oxopentanoate Intramolecular Aldol/Wittig etc. Seven-Membered Carbocycles

Cyanine Dyes for Imaging

Click to download full resolution via product page

Caption: Synthetic utility of Methyl 5,5-dimethoxyvalerate.

Safety and Handling
Methyl 5,5-dimethoxyvalerate is classified as a skin and eye irritant and may cause

respiratory irritation.[1] It is essential to handle this compound in a well-ventilated fume hood

and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
Methyl 5,5-dimethoxyvalerate is a chemical of significant synthetic utility, offering a

convenient and versatile platform for the introduction of a functionalized five-carbon chain. Its

straightforward synthesis, well-defined spectroscopic properties, and the orthogonal reactivity

of its ester and protected aldehyde functionalities make it an invaluable tool for organic

chemists. The applications of MDMV in the synthesis of complex carbocycles and functional

molecules like imaging agents highlight its importance in both academic research and the
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pharmaceutical industry. This guide has provided the essential technical details to empower

researchers to effectively synthesize, characterize, and apply this versatile building block in

their own synthetic endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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